Cas no 1261903-81-4 (4-(4-Carboxy-3-fluorophenyl)-3-methoxybenzoic acid)

• Product Name: 4-(4-Carboxy-3-fluorophenyl)-3-methoxybenzoic acid
• CAS No: 1261903-81-4
• MF: C₁₅H₁₁FO₅
• MW: 290.243248224258
• MDL: MFCD18321504
• CID: 2762435
• PubChem ID: 53227377
• Update Time: 2025-04-21

4-(4-Carboxy-3-fluorophenyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-2-methoxy[1,1'-biphenyl]-4,4'-dicarboxylic acid
• 4-(4-CARBOXY-3-FLUOROPHENYL)-3-METHOXYBENZOIC ACID
• 4-(4-Carboxy-3-fluorophenyl)-3-methoxybenzoic acid, 95%
• DTXSID30690933
• 1261903-81-4
• MFCD18321504
• 4-(4-Carboxy-3-fluorophenyl)-3-methoxybenzoic acid

• MDL： MFCD18321504
• Inchi： 1S/C15H11FO5/c1-21-13-7-9(14(17)18)3-4-10(13)8-2-5-11(15(19)20)12(16)6-8/h2-7H,1H3,(H,17,18)(H,19,20)
• InChI Key： LXGBBVWZFVVTHQ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC(C(=O)O)=CC=1OC

Computed Properties

• Exact Mass: 290.05905161Da
• Monoisotopic Mass: 290.05905161Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8Ų